Cas no 14062-24-9 (Ethyl 4-chlorophenylacetate)

• Product Name: Ethyl 4-chlorophenylacetate
• CAS No: 14062-24-9
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• MDL: MFCD00018791
• CID: 87240
• PubChem ID: 84177
• Update Time: 2025-06-08

Ethyl 4-chlorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chlorophenylacetate
• Ethyl p-chlorophenylacetate
• (4-CHLOROPHENYL)ACETIC ACID ETHYL ESTER
• Ethyl 2-(4-chlorophenyl)acetate
• 4-Chlorophenyl acetic acid ethyl ester
• ethyl (4-chlorophenyl)acetate
• Ethyl (p-chlorophenyl)acetate
• Ethyl 4-chlorobenzeneacetate
• NSC 368009
• p-Chlorophenylacetic acid ethyl ester
• 4-Chlorobenzeneacetic acid ethyl ester
• Benzeneacetic acid,4-chloro-, ethyl ester
• Ethyl 4-chlorophenylacetate, 95+%
• Ethyl 4-chlorophenylacetate, 98+%
• Benzeneacetic acid, 4-chloro-, ethyl ester
• (4-chloro-phenyl)-acetic acid ethyl ester
• ethyl(4-chlorophenyl)acetate
• ethyl 4-chloro-phenylacetate
• KSC522E5P
• UTWBWFXECVFDPZ-UHFFFAOYSA-N
• AS-18108
• NSC-368009
• YG77BUS8B8
• (4-chlorophenyl)-acetic acid ethyl ester
• SY030471
• SCHEMBL703931
• 4-chlorophenylacetic acid ethyl ester
• AKOS008901062
• A885812
• MFCD00018791
• 2-(4-Chlorophenyl)acetic acid ethyl ester
• NSC368009
• DTXSID40161447
• Ethyl 4-chlorophenyl acetate
• EINECS 237-906-2
• W-108200
• 14062-24-9
• NS00024557
• O11742
• CS-W022691
• FT-0637001
• DB-042524
• 4-CHLORO PHENYL ACETIC ACID ETHYL ESTER
• DB-340208

• MDL： MFCD00018791
• Inchi： 1S/C10H11ClO2/c1-2-13-10(12)7-8-3-5-9(11)6-4-8/h3-6H,2,7H2,1H3
• InChI Key： UTWBWFXECVFDPZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(=O)OCC

Computed Properties

• Exact Mass: 198.04500
• Monoisotopic Mass: 198.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: No data available
• Density: 1.163±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 39-41 ºC
• Boiling Point: 134-135 ºC (15 Torr)
• Flash Point: 118.3±15.8 ºC,
• Refractive Index: 1.518
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),
• PSA: 26.30000
• LogP: 2.44560

Ethyl 4-chlorophenylacetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38-20/22
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Ethyl 4-chlorophenylacetate

Ethyl 4-chlorophenylacetate: A Comprehensive Overview

Ethyl 4-chlorophenylacetate, also known by its CAS number CAS No. 14062-24-9, is a versatile organic compound with significant applications in various fields. This compound is an ester derivative, specifically the ethyl ester of 4-chlorophenylacetic acid. Its structure consists of a phenyl ring substituted with a chlorine atom at the para position, connected to an acetic acid group, which is further esterified with ethanol. The molecular formula of this compound is C₉H₁₁ClO₂, and its molecular weight is approximately 198.67 g/mol.

The synthesis of Ethyl 4-chlorophenylacetate typically involves the esterification of 4-chlorophenylacetic acid with ethanol in the presence of an acid catalyst, such as sulfuric acid. This reaction is a classic example of Fischer esterification, where the equilibrium is driven by the removal of water from the system. The reaction conditions are mild, making it suitable for large-scale production. The compound is often used as an intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries.

In recent years, there has been growing interest in exploring the potential of Ethyl 4-chlorophenylacetate in drug discovery. Researchers have investigated its role as a building block for constructing bioactive molecules with potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, making them candidates for developing new drugs targeting chronic diseases such as arthritis and neurodegenerative disorders.

Beyond its role in pharmaceuticals, Ethyl 4-chlorophenylacetate has found applications in the field of materials science. It has been used as a precursor for synthesizing advanced polymers and coatings with enhanced mechanical and thermal properties. Recent advancements in polymer chemistry have highlighted its ability to form stable cross-linked networks, which are valuable in applications such as adhesives and sealants.

The chemical stability and reactivity of Ethyl 4-chlorophenylacetate make it an attractive candidate for use in various industrial processes. Its ability to undergo nucleophilic acyl substitution reactions has been exploited in the synthesis of complex molecules, including those with intricate stereochemistry. This property is particularly useful in the development of chiral compounds, which are essential in asymmetric synthesis.

In terms of physical properties, Ethyl 4-chlorophenylacetate is a colorless liquid with a pleasant odor. It has a boiling point of around 135°C at standard pressure and is sparingly soluble in water but miscible with organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in organic extractions and chromatographic separations.

Recent studies have also explored the environmental impact of Ethyl 4-chlorophenylacetate. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use and environmental release. Findings indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in aquatic environments.

In conclusion, Ethyl 4-chlorophenylacetate, CAS No. 14062-24-9, is a multifaceted compound with diverse applications across various industries. Its role as an intermediate in organic synthesis, coupled with its promising bioactive properties, positions it as a valuable tool in modern chemistry research. As ongoing studies continue to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.